Cas no 2229136-74-5 (2-methyloxolane-3-carboximidamide)

• Product Name: 2-methyloxolane-3-carboximidamide
• CAS No: 2229136-74-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 6212857
• PubChem ID: 152763223
• Update Time: 2025-06-15

2-methyloxolane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-methyloxolane-3-carboximidamide
• 2229136-74-5
• EN300-1799916

• Inchi： 1S/C6H12N2O/c1-4-5(6(7)8)2-3-9-4/h4-5H,2-3H2,1H3,(H3,7,8)
• InChI Key： UZUJVGQVNBFMNS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=N)N)C1C

Computed Properties

• Exact Mass: 128.094963011g/mol
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2-methyloxolane-3-carboximidamide

Professional Introduction to 2-Methyloxolane-3-Carboximidamide (CAS No: 2229136-74-5)

2-Methyloxolane-3-Carboximidamide, identified by the Chemical Abstracts Service Number (CAS No) 2229136-74-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the oxolane derivative family, characterized by its cyclic structure containing a ketone and an ether group. The presence of a carboximidamide functional group further enhances its chemical reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The structural uniqueness of 2-methyloxolane-3-carboximidamide lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The oxolane ring provides a stable scaffold, while the carboximidamide moiety offers reactive sites for further functionalization. This combination makes it particularly valuable in the development of novel pharmaceuticals, where precise molecular modifications are often required to achieve desired biological activities.

In recent years, there has been a growing interest in oxolane derivatives due to their broad spectrum of potential applications. One of the most promising areas is in the development of bioactive molecules that can interact with biological targets at the molecular level. The carboximidamide group, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in drug design. This has led to several innovative approaches in creating small-molecule inhibitors and modulators for various therapeutic purposes.

Recent research has highlighted the utility of 2-methyloxolane-3-carboximidamide in the synthesis of protease inhibitors, which are crucial for treating a wide range of diseases, including cancer and infectious disorders. The compound's ability to undergo selective modifications allows researchers to fine-tune its properties, making it an excellent candidate for generating lead compounds. For instance, studies have demonstrated its effectiveness in designing molecules that can inhibit specific proteases involved in disease pathways, thereby opening new avenues for therapeutic intervention.

The pharmaceutical industry has also explored the use of 2-methyloxolane-3-carboximidamide as a building block for antiviral and anti-inflammatory agents. Its structural features enable it to mimic natural substrates or bind to specific enzyme active sites, disrupting pathogenic processes. Furthermore, its stability under various conditions makes it suitable for formulation into drugs with improved pharmacokinetic profiles. This has sparked interest in large-scale synthesis methods to ensure adequate supply for both preclinical and clinical studies.

From a synthetic chemistry perspective, 2-methyloxolane-3-carboximidamide offers a rich platform for exploring new reaction pathways and methodologies. The oxolane ring can be easily manipulated through ring-opening reactions, allowing access to a diverse array of derivatives. These derivatives can then be further functionalized using techniques such as nucleophilic substitution or condensation reactions. Such flexibility is invaluable for creating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The integration of computational chemistry and machine learning has further accelerated the discovery process involving 2-methyloxolane-3-carboximidamide. Advanced modeling techniques enable researchers to predict the behavior of this compound and its derivatives before conducting costly wet-lab experiments. This approach not only saves time but also reduces resource consumption, making drug development more efficient and sustainable. Several computational studies have already demonstrated the potential of this compound in addressing unmet medical needs.

In conclusion, 2-methyloxolane-3-carboximidamide (CAS No: 2229136-74-5) represents a significant advancement in the realm of chemical biology and pharmaceutical innovation. Its unique structural features and reactivity make it an indispensable tool for researchers striving to develop next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in shaping the future of medicine.